Cas no 39033-71-1 (Phenyl 3-amino-4-(phenylamino)benzoate)

• Product Name: Phenyl 3-amino-4-(phenylamino)benzoate
• CAS No: 39033-71-1
• MF: C₁₉H₁₆N₂O₂
• MW: 304.342544555664
• CID: 1093632
• PubChem ID: 53634373
• Update Time: 2025-09-19

Phenyl 3-amino-4-(phenylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• Phenyl 3-amino-4-(phenylamino)benzoate
• phenyl 3-amino-4-anilinobenzoate
• 39033-71-1
• SB82805
• SCHEMBL11794787
• Phenyl3-amino-4-(phenylamino)benzoate

• Inchi： 1S/C19H16N2O2/c20-17-13-14(19(22)23-16-9-5-2-6-10-16)11-12-18(17)21-15-7-3-1-4-8-15/h1-13,21H,20H2
• InChI Key： ABQXNTBDPXISJD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C1C=CC(=C(C=1)N)NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 304.121177757g/mol
• Monoisotopic Mass: 304.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones

Additional information on Phenyl 3-amino-4-(phenylamino)benzoate

Phenyl 3-Amino-4-(Phenylamino)Benzoate: A Comprehensive Overview

Phenyl 3-Amino-4-(Phenylamino)Benzoate (CAS No: 39033-71-1) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, also referred to as phenyl (3-amino-4-phenylamino)benzoate, is characterized by its unique molecular structure, which combines aromatic rings with amino and ester functionalities. The compound's structure lends itself to a variety of potential applications, particularly in drug design and advanced materials.

The molecular structure of Phenyl 3-Amino-4-(Phenylamino)Benzoate consists of a benzoate ester group attached to a benzene ring that is further substituted with amino and phenylamino groups. This combination of functional groups provides the compound with versatile chemical properties, including the ability to form hydrogen bonds, participate in π-π interactions, and exhibit aromaticity. These properties make it an attractive candidate for use in pharmaceuticals, where such functionalities are often critical for drug-receptor interactions.

Recent studies have explored the potential of Phenyl 3-Amino-4-(Phenylamino)Benzoate in the development of new drugs targeting various diseases. For instance, researchers have investigated its role as a precursor in the synthesis of bioactive compounds with anti-inflammatory and antioxidant properties. The compound's ability to act as a building block for more complex molecules has been highlighted in several publications, emphasizing its importance in medicinal chemistry.

In addition to its pharmaceutical applications, Phenyl 3-Amino-4-(Phenylamino)Benzoate has shown promise in materials science. Its aromatic structure and functional groups make it suitable for use in the synthesis of advanced polymers and organic semiconductors. Recent research has focused on its potential as a component in high-performance materials for electronic devices, where its electronic properties could contribute to improved device performance.

The synthesis of Phenyl 3-Amino-4-(Phenylamino)Benzoate typically involves multi-step organic reactions, often utilizing coupling agents and protecting groups to achieve the desired product. Researchers have optimized these synthetic pathways to improve yield and purity, making the compound more accessible for further studies and applications.

From a physical chemistry perspective, Phenyl 3-Amino-4-(Phenylamino)Benzoate exhibits interesting spectroscopic properties that have been studied using techniques such as UV-vis spectroscopy and nuclear magnetic resonance (NMR). These studies provide insights into the compound's electronic structure and intermolecular interactions, which are crucial for understanding its behavior in different environments.

Furthermore, the compound's stability under various conditions has been evaluated, revealing its suitability for use in both laboratory settings and industrial applications. Its resistance to degradation under certain conditions makes it a viable option for long-term storage and use in demanding environments.

In conclusion, Phenyl 3-Amino-4-(Phenylamino)Benzoate (CAS No: 39033-71-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique molecular structure, combined with recent advances in synthetic methods and material science, positions it as an important molecule for future research and development.